Cas no 827613-91-2 (Benzoic acid, 5-[(3-formyl-4-hydroxyphenyl)azo]-2-hydroxy-)

• Product Name: Benzoic acid, 5-[(3-formyl-4-hydroxyphenyl)azo]-2-hydroxy-
• CAS No: 827613-91-2
• MF: C₁₄H₁₀N₂O₅
• MW: 286.23960351944
• CID: 682924
• PubChem ID: 136235106
• Update Time: 2025-04-19

Benzoic acid, 5-[(3-formyl-4-hydroxyphenyl)azo]-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-[(3-formyl-4-hydroxyphenyl)azo]-2-hydroxy-
• 3-[(3-formyl-4-hydroxyphenyl)hydrazinylidene]-6-oxocyclohexa-1,4-diene-1-carboxylic acid
• 827613-91-2
• 3-[2-(3-Formyl-4-hydroxyphenyl)hydrazinylidene]-6-oxocyclohexa-1,4-diene-1-carboxylic acid
• DTXSID10836554

• Inchi： 1S/C14H10N2O5/c17-7-8-5-9(1-3-12(8)18)15-16-10-2-4-13(19)11(6-10)14(20)21/h1-7,18-19H,(H,20,21)/b16-15+
• InChI Key： ORUNHRKGOOISNG-FOCLMDBBSA-N
• SMILES： OC1=CC=C(C=C1C(=O)O)/N=N/C1=CC=C(C(C=O)=C1)O

Computed Properties

• Exact Mass: 286.05897142g/mol
• Monoisotopic Mass: 286.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 120Ų